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Compound of Interest

Compound Name: 3-chlorobutanoyl Chloride

Cat. No.: B3032465 Get Quote

An In-depth Technical Guide for the Safe Handling and Storage of 3-Chlorobutanoyl Chloride

Executive Summary
3-Chlorobutanoyl chloride (CAS No. 1461-14-9) is a reactive acyl chloride intermediate

pivotal in various synthetic pathways within pharmaceutical and chemical research. Its utility is

matched by its hazardous nature, primarily its severe corrosivity and high reactivity, especially

with nucleophiles such as water. This guide provides a comprehensive framework for the safe

handling, storage, and emergency management of 3-chlorobutanoyl chloride. Adherence to

these protocols is critical to mitigate risks of chemical burns, respiratory tract damage, and

violent reactions. This document is intended for trained laboratory personnel, including

researchers, chemists, and drug development professionals, who are familiar with handling

hazardous chemical reagents.

Compound Profile and Physicochemical Properties
Understanding the fundamental physicochemical properties of 3-chlorobutanoyl chloride is

the first step in a thorough risk assessment. These properties dictate its behavior under various

laboratory conditions and inform the specific handling and storage protocols required.
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Property Value
Significance for Handling
& Storage

CAS Number 1461-14-9
Unique identifier for accurate

hazard assessment.

Molecular Formula C₄H₆Cl₂O
Indicates the presence of a

reactive acyl chloride group.

Molecular Weight 141.00 g/mol
Relevant for stoichiometric

calculations.

Appearance Colorless to light yellow liquid
Visual cue for identification and

purity.

Boiling Point 139-141 °C (282-286 °F)

Indicates it is a liquid at room

temperature with moderate

volatility.

Density 1.25 g/cm³ at 25 °C Heavier than water.

Reactivity Profile

Highly reactive with water,

alcohols, amines, and strong

bases.

The core determinant for

storage and handling

protocols; dictates the need for

an inert, dry environment.

Hazard Identification and Mechanistic Risk Analysis
3-Chlorobutanoyl chloride is classified as a hazardous substance due to its corrosivity and

reactivity. A mechanistic understanding of these hazards is essential for appreciating the

causality behind the recommended safety protocols.

Primary Hazards:

Severe Corrosivity: Causes severe skin burns and serious eye damage upon contact.

Respiratory Irritation: Vapors are highly irritating to the mucous membranes and respiratory

tract.

Reactivity: Reacts violently with water and other protic solvents.
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The principal danger stems from its susceptibility to hydrolysis. As an acyl chloride, the

electrophilic carbonyl carbon is readily attacked by nucleophiles, most commonly ambient

moisture or water. This exothermic reaction rapidly generates hydrochloric acid (HCl) gas and

3-chlorobutanoic acid, both of which are corrosive.

The reaction is as follows: C₄H₆Cl₂O + H₂O → C₄H₇ClO₂ + HCl (gas)

This reaction is not merely a degradation pathway; it is a critical safety event. The rapid

evolution of corrosive HCl gas can cause a dangerous pressure buildup in a sealed container

and creates a highly corrosive and toxic localized atmosphere.

3-Chlorobutanoyl Chloride +
Water/Moisture (H₂O)

Exothermic
Hydrolysis

Contact 3-Chlorobutanoic Acid (Corrosive) +
Hydrochloric Acid (Corrosive Gas)

Yields
Risk of:

- Container pressurization
- Toxic/corrosive vapor release

- Severe burns

Click to download full resolution via product page

Figure 1: Hydrolysis reaction pathway of 3-chlorobutanoyl chloride.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and robust PPE, is

mandatory. This creates a self-validating system where each layer of protection backs up the

others.

3.1. Engineering Controls

Fume Hood: All handling of 3-chlorobutanoyl chloride must be performed inside a certified

chemical fume hood to control vapor exposure. The high reactivity and corrosivity of its

vapors necessitate this primary engineering control.

Safety Shower & Eyewash Station: Immediate and unobstructed access to a safety shower

and eyewash station is critical. The first few seconds after exposure are paramount in

mitigating the severity of chemical burns.
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3.2. Personal Protective Equipment (PPE) The selection of PPE must be based on a thorough

risk assessment. The following table outlines the minimum required PPE.

Body Part PPE Specification Rationale

Hands

Double-gloving with an inner

nitrile glove and an outer butyl

rubber or Viton glove.

Acyl chlorides can permeate

standard nitrile gloves over

time. Double-gloving provides

robust protection against

splashes and incidental

contact.

Eyes/Face
Chemical splash goggles AND

a full-face shield.

Goggles protect against

splashes, while the face shield

provides a secondary barrier

for the entire face from

splashes and fumes.

Body
Flame-retardant laboratory

coat.

Protects skin and personal

clothing from minor splashes.

Respiratory

Not typically required if

handled within a certified fume

hood. For emergency

situations or spill cleanup, a

self-contained breathing

apparatus (SCBA) is

necessary.

The fume hood provides

primary respiratory protection.

Relying on cartridge

respirators is not advised due

to the risk of breakthrough.

Standard Operating Protocol (SOP) for Safe
Handling
This protocol outlines the essential steps for safely handling 3-chlorobutanoyl chloride in a

research setting. The workflow is designed to minimize exposure and prevent accidental

release.

4.1. Preparation
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Risk Assessment: Conduct a task-specific risk assessment before beginning work.

Verify Engineering Controls: Confirm the fume hood is operational and the sash is at the

appropriate height. Ensure the path to the eyewash/shower station is clear.

Don PPE: Put on all required PPE as specified in Section 3.2.

Prepare Workspace: Line the fume hood work surface with absorbent, disposable bench

paper. Assemble all necessary glassware and reagents. Ensure all glassware is dry, either

by oven-drying or flame-drying under an inert atmosphere.

4.2. Aliquoting and Reaction Setup

Inert Atmosphere: If the scale or nature of the reaction requires it, use an inert atmosphere

(e.g., nitrogen or argon) to minimize contact with ambient moisture.

Reagent Transfer: Use a dry glass syringe or cannula for transfers. Never pour directly from

the main storage bottle to a reaction vessel. Aliquot the required amount into an

intermediate, tared vessel inside the fume hood.

Container Sealing: Immediately after dispensing, securely cap the source bottle. Parafilm or

Teflon tape can be used to reinforce the seal on the cap threads.

Reaction Quenching: Prepare a quenching solution (e.g., a dilute solution of sodium

bicarbonate) in the fume hood before starting the reaction to neutralize any residual reagent

on glassware or in case of a minor spill.
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Preparation Phase

Handling & Transfer

Post-Handling & Cleanup

1. Conduct Risk Assessment

2. Verify Fume Hood &
Safety Equipment

3. Don Full PPE

4. Prepare Dry Glassware
& Inert Atmosphere

5. Transfer Reagent via
Syringe in Fume Hood

6. Immediately Reseal
Source Container

7. Add to Reaction Vessel
(Under Inert Gas if needed)

8. Quench Residual Reagent
& Contaminated Glassware

9. Dispose of Waste in
Designated Halogenated Waste

10. Decontaminate Work Area

11. Doff PPE & Wash Hands

Click to download full resolution via product page

Figure 2: Standard operating workflow for handling 3-chlorobutanoyl chloride.
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Comprehensive Storage Protocol
Improper storage is a leading cause of incidents involving reactive chemicals. The primary goal

is to isolate 3-chlorobutanoyl chloride from incompatible materials, particularly water.

Location: Store in a dedicated, well-ventilated, cool, and dry chemical storage cabinet

designated for corrosive materials. The storage area should be separate from bases,

oxidizing agents, and alcohols.

Container: Keep in the original manufacturer's container. Ensure the cap is tightly sealed. If

transferring to a new container, it must be made of a compatible material (e.g., glass) and be

scrupulously dry.

Atmosphere: For long-term storage, consider using a desiccator cabinet or storing the bottle

inside a secondary container with a desiccant. Backfilling the headspace of the bottle with an

inert gas like argon or nitrogen can also prevent degradation from ambient moisture ingress.

Figure 3: Storage compatibility chart for 3-chlorobutanoyl chloride.

Emergency and Spill Management
6.1. Personnel Exposure

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing. Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

6.2. Spill Cleanup For small spills (<100 mL) inside a fume hood:

Alert personnel in the immediate area.
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Wearing appropriate PPE (including respiratory protection if necessary), cover the spill with

an inert absorbent material such as vermiculite, dry sand, or a commercial sorbent. Do not

use combustible materials like paper towels.

Carefully collect the absorbed material using non-sparking tools into a dry, sealable

container.

Slowly and carefully add the container's contents to a quenching solution (e.g., cold, dilute

sodium bicarbonate) in a large beaker within the fume hood. Be prepared for gas evolution.

Once the reaction has ceased, the neutralized waste can be collected for proper disposal.

For large spills, evacuate the laboratory, close the door, and contact the institution's emergency

response team immediately.

Waste Disposal
All waste containing 3-chlorobutanoyl chloride, including quenched reaction mixtures and

contaminated absorbent materials, must be disposed of as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container for halogenated

organic waste.

Never mix acyl chloride waste with other incompatible waste streams (e.g., aqueous or basic

waste).

Follow all institutional, local, and national regulations for hazardous waste disposal.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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